N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O3S2/c21-18(17-11-14-3-1-2-4-16(14)24-17)19-12-13-7-9-20(10-8-13)25(22,23)15-5-6-15/h1-4,11,13,15H,5-10,12H2,(H,19,21)
• InChI Key: CFRMYIBLEJRTSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C18H22N2O3S2
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, which are important synthetic fragments for designing drugs, has been widely studied. Piperidines play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[b]thiophene-2-carboxamide” includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also includes a benzo[b]thiophene group.

Chemical Reactions Analysis

The chemical reactions leading to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, have been summarized in recent scientific literature. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical And Chemical Properties Analysis

The physical form of “N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[b]thiophene-2-carboxamide” is solid. More detailed physical and chemical properties such as density, boiling point, and melting point are not available in the current resources.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• Importance of Piperidine Derivatives:
  • BCTC’s piperidine moiety contributes to its pharmacological activity .

Synthetic Methods

• Piperidine Synthesis:
  • Palladium and rhodium hydrogenation have been used for constructing (cyclo)alkylpiperidines .

Biological Evaluation

• Pharmacological Applications:
  • Understanding its biological activity aids in drug discovery .

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The pharmaceutical applications of synthetic and natural piperidines, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing the piperidine moiety, are areas of ongoing research.